Cas no 62546-50-3 (2-Propenoic acid, 3-[4-(bromomethyl)phenyl]-2-cyano-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-[4-(bromomethyl)phenyl]-2-cyano-, ethyl ester
• CAS No: 62546-50-3
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 440789
• PubChem ID: 54049613
• Update Time: 2025-04-19

2-Propenoic acid, 3-[4-(bromomethyl)phenyl]-2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(bromomethyl)phenyl]-2-cyano-, ethyl ester
• ethyl 3-[4-(bromomethyl)phenyl]-2-cyanoprop-2-enoate
• DTXSID70708662
• SCHEMBL8999262
• 62546-50-3

• Inchi： 1S/C13H12BrNO2/c1-2-17-13(16)12(9-15)7-10-3-5-11(8-14)6-4-10/h3-7H,2,8H2,1H3
• InChI Key： LRYVHTSXQUCNLY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C=C(C#N)C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 293.00516
• Monoisotopic Mass: 293.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• PSA: 50.09